Cas no 2171220-00-9 (3-chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 3-chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2171220-00-9
• MF: C₂₅H₂₁ClN₂O₅
• MW: 464.897645711899
• CID: 6360829
• PubChem ID: 165879043
• Update Time: 2025-06-11

3-chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• 2171220-00-9
• EN300-1515535
• 3-chloro-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid

• Inchi： 1S/C25H21ClN2O5/c1-14(23(29)28-17-11-15(24(30)31)10-16(26)12-17)27-25(32)33-13-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,14,22H,13H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t14-/m1/s1
• InChI Key： ZEKGBHUTQKSFAO-CQSZACIVSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.1138995g/mol
• Monoisotopic Mass: 464.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

Introduction to 3-Chloro-5-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic Acid (CAS No. 2171220-00-9)

3-Chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2171220-00-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated benzene ring, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of peptides and peptidomimetics. The presence of the Fmoc group in 3-chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid ensures that the amino functionality remains protected during synthetic manipulations, thereby preventing unwanted side reactions and enhancing the overall yield and purity of the final product.

Recent studies have highlighted the potential applications of 3-chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid in drug discovery and development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents targeting influenza A virus. The researchers found that derivatives of this compound exhibited potent antiviral activity, with low cytotoxicity, making them promising candidates for further preclinical evaluation.

In another study, published in the European Journal of Medicinal Chemistry, 3-chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid was utilized as a building block in the synthesis of small molecules designed to inhibit cancer cell proliferation. The resulting compounds demonstrated significant anti-proliferative activity against various human cancer cell lines, including breast, lung, and colon cancer cells. These findings underscore the versatility and potential therapeutic value of this compound in oncology research.

The chlorinated benzene ring in 3-chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid plays a crucial role in modulating its biological activity. Chlorine atoms are known to influence the lipophilicity and electronic properties of organic molecules, which can affect their binding affinity to biological targets. This feature makes 3-chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid an attractive candidate for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The amino acid derivative component of this compound also contributes to its biological activity. Amino acids are fundamental building blocks of proteins and peptides, and their incorporation into small molecules can enhance their bioavailability and target specificity. In particular, the presence of an amino acid moiety can facilitate cellular uptake and improve the pharmacokinetic profile of the resulting compounds.

In addition to its applications in drug discovery, 3-chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid has been explored for its potential use in diagnostic imaging. A 2021 study published in Bioconjugate Chemistry investigated the use of this compound as a precursor for developing fluorescent probes for cellular imaging. The researchers conjugated 3-chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid with various fluorophores and demonstrated its utility in visualizing specific cellular structures with high resolution and sensitivity.

The synthetic route to 3-chloro-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid involves several well-established chemical transformations. The process typically begins with the preparation of a chlorinated benzene derivative, followed by functionalization with an amino acid moiety and protection with the Fmoc group. This multi-step synthesis requires careful control of reaction conditions to ensure high yields and purity.

Quality control is paramount in the production of 3-chloro-5-(2R)-2-{(9H-fluoren-9-yloxycarbonyl)amino}propanamidebenzoic acid to meet regulatory standards for pharmaceutical applications. Analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the identity, purity, and structural integrity of the compound. These methods ensure that the final product meets stringent quality specifications required for use in drug development.

In conclusion, 3-chloro-5-(2R)-2-{(9H-fluoren-9-yloxycarbonyl)amino}propanamidebenzoic acid (CAS No. 2171220-00-9) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable intermediate in the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern drug discovery efforts.